Cas no 62637-33-6 (2(3H)-Benzoxazolone, 6-ethoxy-3-methyl-)
62637-33-6 structure
Product Name:2(3H)-Benzoxazolone, 6-ethoxy-3-methyl-
CAS No:62637-33-6
MF:C10H11NO3
MW:193.199242830276
CID:437017
PubChem ID:12322995
Update Time:2025-04-19
2(3H)-Benzoxazolone, 6-ethoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone, 6-ethoxy-3-methyl-
- 6-ethoxy-3-methyl-1,3-benzoxazol-2-one
- 6-Ethoxy-3-methyl-1,3-benzoxazol-2(3H)-one
- 62637-33-6
- 3-methyl-6-ethoxybenzoxazolone
- DTXSID60488921
-
- Inchi: 1S/C10H11NO3/c1-3-13-7-4-5-8-9(6-7)14-10(12)11(8)2/h4-6H,3H2,1-2H3
- InChI Key: JNYGMILCVMNELN-UHFFFAOYSA-N
- SMILES: O1C(N(C)C2C=CC(=CC1=2)OCC)=O
Computed Properties
- Exact Mass: 193.07393
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- PSA: 38.77
2(3H)-Benzoxazolone, 6-ethoxy-3-methyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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